Cas no 330200-78-7 (4-(2,5-dioxopyrrolidin-1-yl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide
• CAS No: 330200-78-7
• MF: C₁₉H₁₅N₃O₃S
• MW: 365.405702829361
• CID: 6058826
• PubChem ID: 2408707
• Update Time: 2025-10-30

4-(2,5-dioxopyrrolidin-1-yl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-methylbenzo[d]thiazol-6-yl)benzamide
• Benzamide, 4-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methyl-6-benzothiazolyl)-
• MLS001006429
• AKOS001044190
• HMS1415A20
• starbld0001819
• IFLab1_001076
• CHEMBL1343133
• 330200-78-7
• SMR000349473
• F0327-0319
• HMS2739I24
• Oprea1_219516
• Z28296580
• IDI1_008943

• Inchi： 1S/C19H15N3O3S/c1-11-20-15-7-4-13(10-16(15)26-11)21-19(25)12-2-5-14(6-3-12)22-17(23)8-9-18(22)24/h2-7,10H,8-9H2,1H3,(H,21,25)
• InChI Key： JDUOJICUBSDFRK-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC(C)=NC2=CC=1)(=O)C1=CC=C(N2C(=O)CCC2=O)C=C1

Computed Properties

• Exact Mass: 365.08341252g/mol
• Monoisotopic Mass: 365.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide

Chemical and Biological Exploration of 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide (CAS No. 330200-78-7)

The compound 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide, identified by its CAS number 330200-78-7, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered attention in the scientific community due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties—specifically the dioxopyrrolidine and benzothiazole scaffolds—suggestions a multifaceted biological profile that warrants in-depth investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. The dioxopyrrolidin-1-yl moiety, known for its structural versatility and ability to form stable hydrogen bonds, is particularly noteworthy. Studies have indicated that such functional groups often play a critical role in modulating enzyme activity and receptor binding. In contrast, the 2-methyl-1,3-benzothiazol-6-yl component introduces additional complexity, potentially influencing solubility and metabolic stability. These structural features collectively contribute to the compound's unique pharmacokinetic properties.

In the realm of drug development, the synthesis of novel heterocyclic amides like 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide is driven by the need for more effective therapeutic agents. The benzamide group itself is a well-documented pharmacophore found in numerous FDA-approved drugs, often contributing to analgesic, anti-inflammatory, and neuroprotective effects. By integrating this motif with the aforementioned heterocycles, researchers aim to develop compounds with enhanced efficacy and reduced side effects. Preliminary in vitro studies have hinted at promising interactions with enzymes involved in metabolic pathways relevant to inflammation and pain management.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The incorporation of multiple nitrogen-containing heterocycles requires careful consideration of reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted organic synthesis, have shown promise in facilitating the construction of complex molecular architectures. Additionally, green chemistry principles are being increasingly applied to minimize waste and improve sustainability in the synthesis process.

Beyond its synthetic significance, 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide holds potential as a lead compound for further derivatization. By systematically modifying substituents on the benzothiazole or dioxopyrrolidine rings, chemists can explore a wide spectrum of biological activities. For instance, alterations to the methyl group on the benzothiazole moiety might influence receptor selectivity or metabolic clearance rates. Such modifications are often guided by structure-activity relationship (SAR) studies, which help elucidate the key determinants of biological potency.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. Predictive models can now rapidly screen vast libraries of molecules for potential bioactivity based on their structural features. This high-throughput approach has accelerated the identification of promising candidates like 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide, enabling researchers to focus their efforts on the most promising leads. As computational methods continue to evolve, their role in optimizing drug design is expected to grow even further.

In conclusion,4-(2,5-dioxopyrrolidin-1-yl)-N-(2-methyl-1,3-benzothiazol-6-y]benzamide (CAS No. 330200_78_7) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural composition positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. As scientific understanding advances，the potential applications of this compound are likely to expand，offering new hope for patients worldwide.